Cas no 35274-39-6 ((Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one)

• Product Name: (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one
• CAS No: 35274-39-6
• MF: C₁₄H₈BrNO₂S₂
• MW: 366.252820014954
• CID: 891357
• Update Time: 2026-04-29

(Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one
• 5-[[5-(4-bromophenyl)furan-2-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• CHEMBRDG-BB 5225515
• (5E)-5-{[5-(4-bromophenyl)furan-2-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one
• (5Z)-5-{[5-(4-BROMOPHENYL)-2-FURYL]METHYLENE}-2-THIOXO-1,3-THIAZOLIDIN-4-ONE
• 5-[5-(4-bromo-phenyl)-furan-2-ylmethylene]-2-thioxo-thiazolidin-4-one
• AC1MDDJD
• AG-F-21942
• CTK4H4159

Computed Properties

• Exact Mass: 364.91800
• Monoisotopic Mass: 364.918
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1

Experimental Properties

• Density: 1.75
• Refractive Index: 1.768
• PSA: 99.63000
• LogP: 4.52670

Additional information on (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one

Introduction to (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one (CAS No. 35274-39-6)

Compound with the chemical name (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one and a CAS number of 35274-39-6 represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the furan moiety and the thioxothiazolidinone core, makes it a promising candidate for further investigation.

The structural integrity of this compound is further enhanced by the presence of a 4-bromophenyl substituent, which introduces additional reactivity and selectivity in biological systems. This feature is particularly intriguing for researchers exploring novel synthetic pathways and therapeutic interventions. The combination of these elements not only contributes to the compound's chemical diversity but also opens up avenues for exploring its pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The furan ring, in particular, has been extensively studied for its role in various pharmacological applications. Its ability to interact with biological targets in unique ways makes it a valuable component in the design of new drugs. The incorporation of a furan moiety into the molecular framework of (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one enhances its potential as a bioactive molecule.

The thioxothiazolidinone core of this compound is another critical feature that contributes to its pharmacological profile. This scaffold has been shown to exhibit various biological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. The presence of sulfur atoms in the structure not only enhances its stability but also facilitates interactions with biological targets. These characteristics make (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one a compelling subject for further research.

Recent studies have highlighted the importance of molecular diversity in drug discovery processes. Compounds like (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one exemplify this principle by offering a unique combination of structural features that can be exploited for therapeutic purposes. The presence of both the furan and thioxothiazolidinone moieties provides a rich chemical landscape for researchers to explore.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the 4-bromophenyl group is particularly challenging due to its reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to achieve efficient and scalable production processes.

In terms of biological activity, preliminary studies on (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one have revealed promising results. The compound has shown potential in inhibiting certain enzymes associated with inflammatory responses, suggesting its utility as an anti-inflammatory agent. Additionally, its interaction with specific biological pathways indicates that it may have broader therapeutic applications.

The development of new drugs often involves extensive testing to evaluate their safety and efficacy. (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one is currently undergoing preclinical studies to assess its pharmacokinetic properties and potential side effects. These studies are crucial for determining its suitability for further clinical development.

The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods are being used to predict the biological activity of (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one before it is synthesized in the lab. This approach not only saves time but also reduces the need for extensive experimental trials, thereby accelerating the drug development process.

The future prospects for (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one are promising, given its unique structural features and potential biological activities. Further research is needed to fully elucidate its mechanism of action and explore new therapeutic applications. Collaborative efforts between academic researchers and pharmaceutical companies will be essential in realizing this potential.

In conclusion, (Z)-5-((5-(4-Bromophenyl)furan-2-yl)methylene)-2-thioxothiazolidin-4-one represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, characterized by the presence of functional groups such as the furan, thioxothiazolidinone, and 4-bromophenyl, makes it a promising candidate for further investigation. Ongoing research aims to harness its full therapeutic potential and contribute to the development of novel treatments for various diseases.